2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C21H19NO2/c1-16-7-9-17(10-8-16)15-21(23)22-18-11-13-20(14-12-18)24-19-5-3-2-4-6-19/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: GTPXUSNHVLUQHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol

Description

2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide may also act on other targets such as ion channels and receptors to produce its effects.
Biochemical and Physiological Effects:
2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. These effects are mediated by the inhibition of COX and LOX enzymes, leading to a decrease in the production of inflammatory mediators such as prostaglandins and leukotrienes. 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide is also stable under certain conditions, making it suitable for use in various assays and experiments. However, one of the limitations of using 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide. One area of research could be the development of more efficient and sustainable synthesis methods for 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide. Another area of research could be the investigation of the potential use of 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide in the treatment of other inflammatory disorders such as asthma and inflammatory bowel disease. Additionally, the development of novel derivatives of 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide with improved efficacy and bioavailability could also be an area of future research.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide involves the reaction between 4-methylacetophenone and 4-phenoxybenzaldehyde in the presence of a base catalyst such as potassium carbonate or sodium hydroxide. The reaction is carried out in a solvent such as ethanol or methanol at a specific temperature and pressure. The resulting product is purified using techniques such as recrystallization or column chromatography to obtain pure 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide.

Scientific Research Applications

2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders such as arthritis and neuropathic pain. In agriculture, 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide has been studied for its potential use as a herbicide due to its ability to inhibit the growth of certain weed species. In materials science, 2-(4-methylphenyl)-N-(4-phenoxyphenyl)acetamide has been investigated for its potential use as a building block in the synthesis of novel polymers and materials.